Cas no 1369264-12-9 ({5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanamine)

• Product Name: {5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanamine
• CAS No: 1369264-12-9
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6185551
• PubChem ID: 82567988
• Update Time: 2025-07-15

{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanamine
• EN300-1592216
• (5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHYL)AMINE
• {5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-7-yl}methanamine
• 1369264-12-9

• Inchi： 1S/C7H12N4/c8-4-6-1-2-11-7(3-6)9-5-10-11/h5-6H,1-4,8H2
• InChI Key： WNEAEOVIFOBZIR-UHFFFAOYSA-N
• SMILES： N12C(CC(CN)CC1)=NC=N2

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on {5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanamine

Introduction to {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine (CAS No. 1369264-12-9)

{5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine (CAS No. 1369264-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine is characterized by a triazolopyridine core linked to a methanamine group. This specific arrangement of functional groups imparts the molecule with distinct chemical and biological properties. The triazolopyridine scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery and development.

Recent research has highlighted the potential of {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines, which are often elevated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Notably, it has been found to inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable oral bioavailability and good tissue distribution properties. These characteristics make it an attractive candidate for further development as a potential therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, {5H,6H,7H,8H-1,2,4triazolo[1,5-a]pyridin-7-yl}methanamine (CAS No. 1369264-12-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for use in treating various diseases. As more data becomes available from clinical trials and preclinical studies, this compound is poised to make significant contributions to the field of medicinal chemistry and drug discovery.